LACTUCIN
LACTUCIN
Lactucin belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Lactucin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, lactucin is primarily located in the cytoplasm. Outside of the human body, lactucin can be found in a number of food items such as lettuce, coffee and coffee products, chicory, and herbs and spices. This makes lactucin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1891-29-8
VCID:
VC0167388
InChI:
InChI=1S/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3
SMILES:
CC1=C2C(C3C(C(C1)O)C(=C)C(=O)O3)C(=CC2=O)CO
Molecular Formula:
C15H16O5
Molecular Weight:
276.28 g/mol
LACTUCIN
CAS No.: 1891-29-8
Main Products
VCID: VC0167388
Molecular Formula: C15H16O5
Molecular Weight: 276.28 g/mol
| CAS No. | 1891-29-8 |
|---|---|
| Product Name | LACTUCIN |
| Molecular Formula | C15H16O5 |
| Molecular Weight | 276.28 g/mol |
| IUPAC Name | 4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione |
| Standard InChI | InChI=1S/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3 |
| Standard InChIKey | VJQAFLAZRVKAKM-VZLIPTOUSA-N |
| Isomeric SMILES | CC1=C2[C@@H]([C@@H]3[C@@H]([C@H](C1)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| SMILES | CC1=C2C(C3C(C(C1)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| Canonical SMILES | CC1=C2C(C3C(C(C1)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| Melting Point | 224-228°C |
| Physical Description | Solid |
| Description | Lactucin belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Lactucin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, lactucin is primarily located in the cytoplasm. Outside of the human body, lactucin can be found in a number of food items such as lettuce, coffee and coffee products, chicory, and herbs and spices. This makes lactucin a potential biomarker for the consumption of these food products. |
| Synonyms | 11beta,13-dihydrolactucin lactucin |
| PubChem Compound | 3756497 |
| Last Modified | Dec 23 2021 |
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